Cas no 1261494-94-3 (Dimethyl-(3'-(trifluoromethyl)biphenyl-2-yl)-amine)

• Product Name: Dimethyl-(3'-(trifluoromethyl)biphenyl-2-yl)-amine
• CAS No: 1261494-94-3
• MF: C₁₅H₁₄F₃N
• MW: 265.273574352264
• CID: 4992486
• Update Time: 2025-05-20

Dimethyl-(3'-(trifluoromethyl)biphenyl-2-yl)-amine Chemical and Physical Properties

Names and Identifiers

• CN(C1=CC=CC=C1C1=CC(=CC=C1)C(F)(F)F)C
• Dimethyl-(3'-(trifluoromethyl)biphenyl-2-yl)-amine

• Inchi： 1S/C15H14F3N/c1-19(2)14-9-4-3-8-13(14)11-6-5-7-12(10-11)15(16,17)18/h3-10H,1-2H3
• InChI Key： RGSMDKVRSBVNMH-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC=CC=1N(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 4.6
• Topological Polar Surface Area: 3.2

Additional information on Dimethyl-(3'-(trifluoromethyl)biphenyl-2-yl)-amine

Dimethyl-(3'-(trifluoromethyl)biphenyl-2-yl)-amine (CAS No. 1261494-94-3): A Comprehensive Overview

Dimethyl-(3'-(trifluoromethyl)biphenyl-2-yl)-amine, identified by its CAS number CAS NO. 1261494-94-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, characterized by its biphenyl core substituted with a trifluoromethyl group and dimethylamino functionality, exhibits unique chemical and physical properties that make it a promising candidate for various applications.

The structural motif of Dimethyl-(3'-(trifluoromethyl)biphenyl-2-yl)-amine consists of a biphenyl ring system, which is a well-known scaffold in medicinal chemistry due to its ability to interact with biological targets in a highly specific manner. The introduction of a trifluoromethyl group at the 3' position of the biphenyl ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive feature for drug design. Additionally, the presence of dimethylamino groups at the 2-position contributes to the compound's basicity and potential for hydrogen bonding interactions, which are crucial for binding to biological receptors.

In recent years, there has been a growing interest in the development of novel compounds with fluorinated aromatic structures due to their enhanced pharmacokinetic properties. The trifluoromethyl group, in particular, is known to improve binding affinity and reduce metabolic clearance, making it a valuable modification in drug discovery. Dimethyl-(3'-(trifluoromethyl)biphenyl-2-yl)-amine exemplifies these advantages and has been explored in various preclinical studies as a potential lead compound for therapeutic intervention.

The pharmaceutical industry has been actively investigating biphenyl derivatives for their potential applications in treating a wide range of diseases, including neurological disorders, cancer, and inflammatory conditions. The unique combination of structural features in Dimethyl-(3'-(trifluoromethyl)biphenyl-2-yl)-amine positions it as a versatile building block for the synthesis of more complex molecules with tailored biological activities. Researchers have leveraged its scaffold to develop analogs that exhibit improved efficacy and selectivity compared to existing therapeutic agents.

One of the most compelling aspects of Dimethyl-(3'-(trifluoromethyl)biphenyl-2-yl)-amine is its potential role in modulating protein-protein interactions. The biphenyl core provides a rigid framework that can be optimized to fit into specific binding pockets on target proteins, while the fluorinated substituent enhances the compound's ability to interact with hydrophobic regions. This dual functionality makes it an ideal candidate for designing small-molecule inhibitors that can disrupt pathological signaling pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinity of Dimethyl-(3'-(trifluoromethyl)biphenyl-2-yl)-amine towards various biological targets with high accuracy. These computational studies have guided experimental efforts by identifying key structural features that can be modified to enhance potency and selectivity. For instance, molecular docking simulations have revealed that the dimethylamino group plays a critical role in stabilizing interactions with acidic residues on target proteins, suggesting that further optimization of this moiety could lead to more effective inhibitors.

The synthesis of Dimethyl-(3'-(trifluoromethyl)biphenyl-2-yl)-amine involves multi-step organic transformations that highlight the compound's synthetic versatility. Key steps include cross-coupling reactions between halogenated biphenyl precursors and organometallic reagents, followed by functional group transformations such as fluorination and amination. These synthetic strategies have been refined over time to achieve high yields and purity, making it feasible to produce sufficient quantities for both research and commercial applications.

In addition to its pharmaceutical applications, Dimethyl-(3'-(trifluoromethyl)biphenyl-2-yl)-amine has shown promise in materials science due to its ability to form stable supramolecular assemblies. The combination of hydrophobic aromatic rings and polar amine groups allows the compound to self-assemble into well-defined structures, which can be exploited for applications in nanotechnology and advanced materials. For example, researchers have explored its potential use in creating organic semiconductors and liquid crystals, where its rigid framework and electronic properties contribute to enhanced performance.

The environmental impact of using Dimethyl-(3'-(trifluoromethyl)biphenyl-2-yl)-amine has also been carefully evaluated. Despite its complex structure, the compound exhibits favorable biodegradability under certain conditions, reducing concerns about long-term environmental persistence. Furthermore, its low toxicity profile makes it suitable for use in both laboratory research and industrial processes without posing significant health risks.

As research continues to uncover new applications for Dimethyl-(3'-(trifluoromethyl)biphenyl-2-yl)-amine, collaboration between academia and industry will be essential to translate laboratory findings into practical solutions. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, researchers can accelerate the development of novel therapeutics based on this promising scaffold. The continued exploration of its biological activities will undoubtedly lead to groundbreaking advancements in medicine and materials science.